molecular formula C10H8N4O2 B8411216 3-Amino-6-(pyridin-3-yl)pyrazine-2-carboxylic acid

3-Amino-6-(pyridin-3-yl)pyrazine-2-carboxylic acid

Cat. No.: B8411216
M. Wt: 216.20 g/mol
InChI Key: SAWHXWZELQIASV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-6-(pyridin-3-yl)pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C10H8N4O2 and its molecular weight is 216.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8N4O2

Molecular Weight

216.20 g/mol

IUPAC Name

3-amino-6-pyridin-3-ylpyrazine-2-carboxylic acid

InChI

InChI=1S/C10H8N4O2/c11-9-8(10(15)16)14-7(5-13-9)6-2-1-3-12-4-6/h1-5H,(H2,11,13)(H,15,16)

InChI Key

SAWHXWZELQIASV-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)C2=CN=C(C(=N2)C(=O)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 3-amino-6-bromo-pyrazine-2-carboxylate (8 g, 34.48 mmol), diethyl-(3-pyridyl)borane (6.084 g, 41.38 mmol), dichloropalladium; triphenylphosphane (1.210 g, 1.724 mmol) and disodium carbonate (51.70 mL of 2 M, 103.4 mmol) in DME (100 mL) were heated overnight at 80° C. The reaction mixture was cooled and EtOAc was added. The resultant precipitate was collected, treated with water and the resultant suspension heated and filtered hot. The solution was then allowed to cool and acidified with AcOH to approx pH 5. The precipitate was collected, washed with MeOH and dried to yield the product as a yellow powder (6.22 g, 83% Yield). 1H NMR (400.0 MHz, DMSO) d 7.49 (dd, J=4.8, 7.4 Hz, 1H), 7.60 (s, 2H), 8.44 (d, J=7.6 Hz, 1H), 8.57 (d, J=3.7 Hz, 1H), 8.97 (s, 1H) and 9.27 (s, 1H) ppm; MS (ES+) 217
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
6.084 g
Type
reactant
Reaction Step One
Name
dichloropalladium
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Quantity
1.21 g
Type
reactant
Reaction Step Two
Quantity
51.7 mL
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
83%

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